(3-Hydroxy-1-aza-bicyclo[2.2.2]oct-3-YL)-acetic acid methyl ester

• CAS No.: 178419-56-2
• Molecular Formula: C10H17NO3
• Molecular Weight: 199.25 g/mol
• IUPAC Name: methyl 2-(3-hydroxy-1-azabicyclo[2.2.2]octan-3-yl)acetate
• InChI: InChI=1S/C10H17NO3/c1-14-9(12)6-10(13)7-11-4-2-8(10)3-5-11/h8,13H,2-7H2,1H3
• InChI Key: YKBWECLSUPRXOG-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CC1(CN2CCC1CC2)O

Description

(3-Hydroxy-1-aza-bicyclo[2.2.2]oct-3-YL)-acetic acid methyl ester is a useful research compound. Its molecular formula is C10H17NO3 and its molecular weight is 199.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Trifluoroacetic acid (40 mL) was added dropwise over 15 minutes to a solution of 2-(3-hydroxy-1-azabicyclo[2.2.2]oct-3-yl)acetic acid t-butyl ester (15.7 g) in anhydrous dichloromethane (40 mL) at 0° C. The mixture was stirred for 24 hours at room temperature, then the solvent was evaporated under reduced pressure. The residue was dissolved in methanol (90 mL) and cooled in an ice bath. Concentrated sulfuric acid (9 mL) was added dropwise over 10 minutes, then the reaction mixture was stirred at room temperature. After 3 hours, the solution was poured into 100 mL of ice water, basified to pH 10 with saturated aqueous sodium carbonate solution, and extracted with chloroform (4×100 mL). The extracts were dried (MgSO4), filtered, and evaporated in vacuo to give a solid. Recrystallization from ethyl acetate provided 6.3 g of the tan crystalline subtitle compound.